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Compound of Interest

Methyl 3-(4-
Compound Name:

bromomethyl)cinnamate

Cat. No.: B123132

Essential Safety and Handling Guide for Methyl 3-(4-
bromomethyl)cinnamate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Methyl 3-(4-bromomethyl)cinnamate (CAS No. 946-99-6).
It is intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Chemical Safety and Properties

A summary of the key safety and physical data for Methyl 3-(4-bromomethyl)cinnamate is
provided below.
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Property Value Reference
Molecular Formula C11H11BrO2 [1]
Molecular Weight 255.11 g/mol [1]
Melting Point 60°C [3]
Boiling Point 163°C /0.01kPa [3]
Storage Temperature 15-25°C [2]

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause an allergic skin reaction.

Toxic to aquatic life.

[3]

Precautionary Statements

Wear protective
gloves/protective clothing and
eye/face protection. Wash

hands thoroughly after

handling. Avoid breathing dust.

Dispose of contents/container

to hazardous waste disposal.

[3]4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

handling environment.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

e Ensure that an emergency eyewash station and safety shower are readily accessible.[6]

o Confirm that all necessary Personal Protective Equipment (PPE) is available and in good

condition.
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. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield
may be necessary for splash-prone procedures.[8]

Hand Protection: Wear nitrile or butyl rubber gloves.[2][9] Wash the outside of gloves before
removal and wash hands thoroughly after.[9]

Body Protection: A lab coat or coveralls must be worn.[10] For tasks with a higher risk of
exposure, a chemical-resistant apron or suit is recommended.[10][11]

Respiratory Protection: If dust or aerosols are likely to be generated, a respirator is required.

[418]
. Handling and Use:
Avoid contact with skin, eyes, and clothing.[3][7]
Do not breathe in dust, fumes, or vapors.[4]
Weigh and transfer the chemical within a fume hood to minimize dust dispersion.[3]
Keep the container tightly closed when not in use.[3][4]

Avoid contact with incompatible materials such as strong oxidants, bases, and active metals.

[2]
. Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[2]

[5]
Keep containers tightly sealed.[3][4]

Store away from incompatible substances.[3]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation

First Aid and Response Measures

Inhalation

Move the affected person to fresh air
immediately.[1][12] If breathing is difficult or has
stopped, provide artificial respiration.[1] Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area thoroughly with
soap and plenty of water for at least 15 minutes.
[1] If skin irritation occurs, seek medical

attention.[3]

Eye Contact

Immediately flush the eyes with plenty of
lukewarm water for at least 15 minutes, making
sure to rinse under the eyelids.[1][12] Remove
contact lenses if present and easy to do.[3]
Continue rinsing and seek immediate medical
attention.[1][3]

Do NOT induce vomiting.[4] Rinse the mouth

with water.[4] Never give anything by mouth to

Ingestion ) ) )
an unconscious person.[1] Seek immediate
medical attention.[1]
Evacuate the area. For minor spills, and if it is
safe to do so, sweep up the solid material,

Spil taking care not to create dust, and place it into a

sealed, airtight container for disposal.[3] For
larger spills, contact emergency services. Avoid

allowing the substance to enter drains.[13]

Disposal Plan

Proper disposal of Methyl 3-(4-bromomethyl)cinnamate and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.
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o Chemical Waste: Dispose of Methyl 3-(4-bromomethyl)cinnamate as hazardous waste.[4]
This can be achieved by dissolving or mixing the material with a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, filter paper, and containers, must be treated as hazardous waste.[5] These items
should be collected in a designated, sealed container for hazardous solid waste.[5]

e Regulatory Compliance: All disposal activities must be conducted in accordance with federal,
state, and local regulations.[3] Consult with your institution's environmental health and safety
department for specific guidance.

Procedural Workflow and Emergency Response

The following diagram illustrates the standard workflow for handling Methyl 3-(4-
bromomethyl)cinnamate and the immediate actions to take in case of an emergency.
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Handling and Emergency Workflow for Methyl 3-(4-bromomethyl)cinnamate

Standard Operating Procedure

1. Preparation
(Fume Hood, Eyewash/Shower Check)

\

2. Don PPE
(Goggles, Gloves, Lab Coat)

\

3. Handling
(Weighing, Transfer)

Potential Hazard Potential Hazard

Emergency Response

4. Storage
(Cool, Dry, Sealed)

/

5. Decontamination B ., Administer First Aid
(Clean Workspace, Doff PPE) (Shower, Eyewash)

l

6. Waste Disposal
(Hazardous Waste Collection)

Spill Occurs Personal Exposure

Notify Supervisor / EHS Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling Methyl 3-(4-bromomethyl)cinnamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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